Cas no 1383951-78-7 (3-Chloro-2-fluoro-4-methylbenzaldehyde)

• Product Name: 3-Chloro-2-fluoro-4-methylbenzaldehyde
• CAS No: 1383951-78-7
• MF: C₈H₆ClFO
• MW: 172.584044933319
• MDL: MFCD28751754
• CID: 5002253
• Update Time: 2026-02-27

3-Chloro-2-fluoro-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-4-methylbenzaldehyde
• ClC=1C(=C(C=O)C=CC=1C)F
• 3-Chloro-2-fluoro-4-methyl-benzaldehyde

• MDL： MFCD28751754
• Inchi： 1S/C8H6ClFO/c1-5-2-3-6(4-11)8(10)7(5)9/h2-4H,1H3
• InChI Key： BUZRMBBSQGZCSA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=O)C=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Additional information on 3-Chloro-2-fluoro-4-methylbenzaldehyde

Professional Introduction to 3-Chloro-2-fluoro-4-methylbenzaldehyde (CAS No. 1383951-78-7)

3-Chloro-2-fluoro-4-methylbenzaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1383951-78-7, belongs to the class of aromatic aldehydes and features a distinct chloro, fluoro, and methyl substitution pattern on a benzene ring, which contributes to its distinct reactivity and utility in synthetic chemistry.

The molecular structure of 3-Chloro-2-fluoro-4-methylbenzaldehyde consists of a benzene core substituted at the 3-position with a chlorine atom, the 2-position with a fluorine atom, and the 4-position with a methyl group. The presence of these halogen substituents enhances the electrophilicity of the benzene ring, making it more susceptible to nucleophilic aromatic substitution reactions. This characteristic is particularly valuable in medicinal chemistry, where such compounds serve as key intermediates in the synthesis of biologically active molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated aromatic aldehydes like 3-Chloro-2-fluoro-4-methylbenzaldehyde. The combination of chloro and fluoro groups introduces electronic and steric effects that can modulate the binding affinity and selectivity of potential drug candidates. For instance, studies have shown that these substituents can influence the metabolic stability and bioavailability of pharmaceutical compounds, making them attractive for drug development.

One of the most compelling aspects of 3-Chloro-2-fluoro-4-methylbenzaldehyde is its role as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel inhibitors targeting various biological pathways. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine atom, in particular, has been shown to enhance binding interactions with biological targets, improving the efficacy of drug candidates.

The synthesis of 3-Chloro-2-fluoro-4-methylbenzaldehyde typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include chlorination and fluorination of pre-existing aromatic precursors, followed by formylation to introduce the aldehyde functionality. Advances in catalytic methods have made these processes more efficient and environmentally friendly, aligning with the growing emphasis on sustainable chemistry practices.

The chemical reactivity of 3-Chloro-2-fluoro-4-methylbenzaldehyde also makes it a valuable tool in material science applications. For instance, it can be used to functionalize polymers and surfaces with specific chemical properties. These modifications can enhance material performance in areas such as drug delivery systems, where surface functionalization plays a crucial role in controlling release kinetics and targeting specificity.

In conclusion, 3-Chloro-2-fluoro-4-methylbenzaldehyde (CAS No. 1383951-78-7) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations and biological interactions, making it an indispensable tool for chemists and pharmacologists alike. As research continues to uncover new synthetic methods and applications, this compound is poised to remain at the forefront of chemical innovation.